Cas no 2060027-92-9 (3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide)
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 3-chloro-2,2-dimethyl-N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]-
- 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
-
- MDL: MFCD30499227
- Inchi: 1S/C26H26ClN5O/c1-25(2,19-27)24(33)28-18-23-29-30-31-32(23)26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,18-19H2,1-2H3,(H,28,33)
- InChI Key: OOTUDSHLHWMJPI-UHFFFAOYSA-N
- SMILES: C(NCC1N(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)N=NN=1)(=O)C(C)(C)CCl
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 703.7±60.0 °C at 760 mmHg
- Flash Point: 379.4±32.9 °C
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-337658-0.05g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 0.05g |
$624.0 | 2025-03-18 | |
| Enamine | EN300-337658-0.1g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 0.1g |
$653.0 | 2025-03-18 | |
| Enamine | EN300-337658-0.25g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 0.25g |
$683.0 | 2025-03-18 | |
| Enamine | EN300-337658-0.5g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 0.5g |
$713.0 | 2025-03-18 | |
| Enamine | EN300-337658-1.0g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-337658-2.5g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-337658-5.0g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-337658-10.0g |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide |
2060027-92-9 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 | |
| Enamine | EN300-337658-1g |
2060027-92-9 | 1g |
$743.0 | 2023-09-03 | |||
| Enamine | EN300-337658-5g |
2060027-92-9 | 5g |
$2152.0 | 2023-09-03 |
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
Research Briefing on 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide (CAS: 2060027-92-9)
In recent years, the compound 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide (CAS: 2060027-92-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and triphenylmethyl functional groups, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's stability under physiological conditions has also been a key area of investigation, with findings suggesting that it maintains structural integrity in a range of pH environments, making it a viable candidate for oral administration.
From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Recent in vitro studies have highlighted its inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. These findings are particularly relevant for the development of targeted therapies for conditions such as rheumatoid arthritis and certain cancers. The compound's ability to selectively bind to these kinases without affecting unrelated enzymes underscores its potential as a highly specific therapeutic agent.
Further investigations into the pharmacokinetic properties of 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound achieves therapeutic concentrations in target tissues with minimal off-target accumulation. These properties, combined with its low toxicity profile in preliminary safety assessments, position it as a strong candidate for further preclinical development.
Looking ahead, researchers are exploring the potential of this compound in combination therapies. Early data suggest synergistic effects when used alongside existing medications, potentially reducing required dosages and mitigating side effects. Additionally, efforts are underway to develop derivative compounds with enhanced bioavailability and target specificity. These advancements could significantly expand the therapeutic applications of this chemical scaffold.
In conclusion, 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide represents a promising avenue for pharmaceutical development. Its unique chemical properties, combined with encouraging biological activity and safety data, warrant continued investigation. As research progresses, this compound may emerge as a valuable tool in the treatment of various diseases, contributing to the advancement of precision medicine in the chemical biology and pharmaceutical fields.
2060027-92-9 (3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)